3-Bromo-5-methylbenzonitrile
Cat. No. B157054
Key on ui cas rn:
124289-21-0
M. Wt: 196.04 g/mol
InChI Key: JRGGBJGKQMUYOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
N#C[Cu]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][c:4]([CH3:9])[cH:5][c:6]([Br:8])[cH:7]1.[CH3:13][N:14]1[CH2:15][CH2:16][CH2:17][C:18]1=[O:19].[Cu:10][C:11]#[N:12]>>[Br:1][c:2]1[cH:3][c:4]([CH3:9])[cH:5][c:6]([C:11]#[N:12])[cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cc(Br)cc(Br)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN1CCCC1=O
|
|
Name
|
N#C[Cu]
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#C[Cu]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cc(Br)cc(C#N)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
